Cas no 89743-52-2 (2-((tert-Butoxycarbonyl)amino)ethyl methacrylate)

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate is a specialized monomer used in polymer chemistry and materials science. Its structure combines a methacrylate group, enabling free-radical polymerization, with a Boc-protected amine, offering orthogonal deprotection for further functionalization. This compound is particularly valuable in the synthesis of stimuli-responsive polymers, bio-conjugates, and controlled-release systems due to its reactive handles. The Boc group provides stability under polymerization conditions while allowing selective cleavage under mild acidic conditions. Its versatility makes it suitable for applications in drug delivery, surface modification, and advanced material design. The monomer's balanced reactivity and protective group strategy facilitate precise polymer architecture control.
2-((tert-Butoxycarbonyl)amino)ethyl methacrylate structure
89743-52-2 structure
Product Name:2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
CAS No:89743-52-2
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD23140962
CID:590516
Update Time:2025-10-27

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Chemical and Physical Properties

Names and Identifiers

    • 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
    • (2-Boc-amino)ethyl methacrylate
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl 2-methylprop-2-enoate
    • 2-Propenoic acid, 2-methyl-,2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
    • 2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl 2-methyl-2-propenoate (ACI)
    • 2-(N-tert-Butoxycarbonylamino)ethyl methacrylate
    • 2-(tert-Butoxycarbonylamino)ethyl methacrylate
    • 2-[[(tert-Butoxy)carbonyl]amino]ethyl 2-methylprop-2-enoate
    • Boc-AEMA
    • 2-Methyl-2-propenoic acid 2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
    • BOC protected aminoethyl methacrylate
    • (2-Boc-amino)ethyl methacrylate 99% (GC)
    • 2-Propenoic acid, 2-methyl-, 2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
    • MDL: MFCD23140962
    • Inchi: 1S/C11H19NO4/c1-8(2)9(13)15-7-6-12-10(14)16-11(3,4)5/h1,6-7H2,2-5H3,(H,12,14)
    • InChI Key: HZWCSJMONGVKJV-UHFFFAOYSA-N
    • SMILES: C(OCCNC(OC(C)(C)C)=O)(=O)C(C)=C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8

Experimental Properties

  • Density: 1.038±0.06 g/cm3(Predicted)
  • Melting Point: 78-84°C
  • Boiling Point: 330.4±25.0 °C(Predicted)
  • pka: 11.77±0.46(Predicted)

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
790575-1G
2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
89743-52-2
1g
¥2230.96 2023-11-21
Chemenu
CM133539-1g
tert-butyl (2-((3-oxobut-1-en-2-yl)oxy)ethyl)carbamate
89743-52-2 95%
1g
$356 2024-07-21
eNovation Chemicals LLC
D767674-5g
2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
89743-52-2 99%
5g
$150 2024-06-07
Enamine
EN300-6213514-0.05g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
0.05g
$372.0 2023-05-25
Enamine
EN300-6213514-0.1g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
0.1g
$389.0 2023-05-25
Enamine
EN300-6213514-0.25g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
0.25g
$407.0 2023-05-25
Enamine
EN300-6213514-0.5g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
0.5g
$425.0 2023-05-25
Enamine
EN300-6213514-1.0g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
1g
$442.0 2023-05-25
Enamine
EN300-6213514-2.5g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
2.5g
$867.0 2023-05-25
Enamine
EN300-6213514-5.0g
2-{[(tert-butoxy)carbonyl]amino}ethyl 2-methylprop-2-enoate
89743-52-2
5g
$1280.0 2023-05-25

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Production Method

Production Method 1

Reaction Conditions
Reference
The study of relationships between pKa value and siRNA delivery efficiency based on tri-block copolymers
Du, Lili; Wang, Changrong; Meng, Lingwei; Cheng, Qiang; Zhou, Junhui; et al, Biomaterials, 2018, 176, 84-93

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ;  rt; overnight, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, 0 °C
Reference
Cationic Spacer Arm Design Strategy for Control of Antimicrobial Activity and Conformation of Amphiphilic Methacrylate Random Copolymers
Palermo, Edmund F.; Vemparala, Satyavani; Kuroda, Kenichi, Biomacromolecules, 2012, 13(5), 1632-1641

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  cooled; rt
Reference
Multiamino polymeric capping of fluorescent silver nanodots as an effective protective, amphiphilic and pH/thermo-responsive coating
Garcia-Bosch, N.; Liras, M.; Quijada-Garrido, I.; Garcia, O., RSC Advances, 2016, 6(72), 67643-67650

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, 0 °C; 12 h, rt
Reference
Mixed-Charged Zwitterionic Polymeric Micelles for Tumor Acidic Environment Responsive Intracellular Drug Delivery
Qin, Zhihui; Chen, Tingting; Teng, Wenzhuo; Jin, Qiao ; Ji, Jian, Langmuir, 2019, 35(5), 1242-1248

Production Method 5

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → 25 °C; 24 h, 25 °C
Reference
Design and synthesis of a star-like polymeric micelle modified with AS1411 aptamer for targeted delivery of camptothecin for cancer therapy
Jabbari, Atena; Yaghoobi, Elnaz; Azizollahi, Hamid; Shojaee, Saeed; Ramezani, Mohammad; et al, International Journal of Pharmaceutics (Amsterdam, 2022, 611,

Production Method 6

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Amphiphilic Polymethacrylate Derivatives as Antimicrobial Agents
Kuroda, Kenichi; DeGrado, William F., Journal of the American Chemical Society, 2005, 127(12), 4128-4129

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ,  Water ;  overnight, 25 °C
Reference
Nonionic star polymers with upper critical solution temperature in aqueous solutions
Aliakseyeu, Aliaksei; Hlushko, Raman; Sukhishvili, Svetlana A., Polymer Chemistry, 2022, 13(18), 2637-2650

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, rt
Reference
Cationic Methacrylate Polymers as Topical Antimicrobial Agents against Staphylococcus aureus Nasal Colonization
Thoma, Laura M.; Boles, Blaise R.; Kuroda, Kenichi, Biomacromolecules, 2014, 15(8), 2933-2943

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Raw materials

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Preparation Products

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89743-52-2)2-((tert-Butoxycarbonyl)aMino)ethyl Methacrylate
Order Number:sfd16312
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate (CAS No. 89743-52-2): A Versatile Building Block for Advanced Polymer Chemistry

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate (CAS No. 89743-52-2) is a specialized methacrylate monomer that has gained significant attention in polymer chemistry and material science. This compound, often abbreviated as Boc-AEMA, serves as a crucial intermediate for synthesizing functional polymers with tailored properties. Its unique molecular structure combines the reactivity of a methacrylate group with the protective tert-butoxycarbonyl (Boc) group, making it invaluable for controlled polymerization techniques.

The growing demand for smart materials and biocompatible polymers has positioned Boc-AEMA as a key player in research and industrial applications. Scientists frequently search for "Boc-protected methacrylate synthesis" or "amine-functionalized methacrylate applications," reflecting the compound's importance in advanced material development. Recent studies highlight its role in creating pH-responsive polymers for drug delivery systems, a hot topic in pharmaceutical research.

From a chemical perspective, 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate exhibits excellent stability under various conditions while maintaining its polymerization capability. The Boc group provides temporary protection for the amine functionality, allowing precise control during polymer synthesis—a feature highly valued in "controlled radical polymerization" techniques like ATRP or RAFT. This controlled approach enables the creation of polymers with specific molecular weights and architectures, addressing the increasing demand for "precision polymers" in high-tech applications.

The compound's versatility extends to multiple industries, particularly in the development of biomedical materials. Researchers investigating "functional polymer coatings for medical devices" often utilize Boc-AEMA due to its ability to introduce reactive amine groups after deprotection. These amine functionalities can then be conjugated with bioactive molecules, creating surfaces with enhanced biocompatibility or antimicrobial properties—a crucial consideration in today's healthcare-focused market.

In material science, 89743-52-2 plays a pivotal role in designing stimuli-responsive hydrogels, another trending research area. The compound's unique structure allows the creation of networks that respond to environmental changes such as pH or temperature, making it valuable for "smart hydrogel fabrication." These applications align with current interests in "environmentally responsive materials" and "adaptive polymer systems," frequently searched topics in academic and industrial circles.

The synthesis and handling of 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate require specialized knowledge, as evidenced by common search queries like "Boc-AEMA storage conditions" and "purification methods for protected methacrylates." Proper handling ensures the compound's stability and reactivity, critical factors for reproducible results in polymer synthesis. The tert-butoxycarbonyl group offers convenient deprotection under mild acidic conditions, a feature that simplifies subsequent functionalization steps in complex polymer architectures.

Market trends indicate growing interest in Boc-AEMA for advanced coating applications. The compound's ability to form polymers with tunable surface properties makes it attractive for "anti-fouling coatings" and "specialty adhesives"—areas experiencing significant research activity. Furthermore, its compatibility with various polymerization techniques positions it as a versatile choice for both academic researchers and industrial chemists exploring "next-generation polymer materials."

Quality control aspects of 89743-52-2 remain a frequent discussion point, with professionals searching for "Boc-AEMA purity standards" and "analytical methods for methacrylate monomers." Advanced characterization techniques like HPLC and NMR are essential for verifying the compound's quality, particularly when used in sensitive applications such as biomedical devices or electronic materials. The industry's focus on "high-purity monomers" underscores the importance of rigorous quality assessment for this specialty chemical.

Environmental considerations have also brought 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate into discussions about "sustainable polymer chemistry." While not a naturally derived compound, its efficient use in creating durable materials with reduced waste through controlled polymerization aligns with green chemistry principles. Researchers exploring "atom-efficient polymerization" often incorporate Boc-protected monomers like this one to minimize byproducts and optimize reaction yields.

The future outlook for Boc-AEMA appears promising, particularly in emerging fields like "polymer therapeutics" and "advanced material interfaces." As nanotechnology advances, the demand for precisely functionalized polymers will likely increase, further elevating the importance of well-characterized building blocks such as 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate. Its combination of protective group chemistry and polymerizable functionality makes it uniquely suited for cutting-edge applications at the intersection of chemistry, biology, and materials science.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:89743-52-2)2-((tert-Butoxycarbonyl)aMino)ethyl Methacrylate
sfd16312
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email